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Compound of Interest

Compound Name:
3-Thio-pheneacrylic acid methyl

ester

Cat. No.: B159533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 3-(3-thienyl)acrylate is a substituted acrylate ester containing a thiophene ring at the 3-

position. This class of compounds is of interest in organic synthesis and medicinal chemistry

due to the diverse biological activities associated with thiophene-containing molecules. This

technical guide provides a summary of the available physicochemical properties, a detailed

experimental protocol for its synthesis, and relevant spectral data for the (E)-isomer of methyl

3-(3-thienyl)acrylate.

Physicochemical Properties
A comprehensive search for the physicochemical properties of methyl 3-(3-thienyl)acrylate has

yielded limited quantitative data. The available information for the (E)-isomer is summarized in

the table below. Data for properties such as boiling point and solubility are not readily available

in the reviewed literature.
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Property Value Source

Molecular Formula C₈H₈O₂S N/A

Molecular Weight 168.21 g/mol [1]

Melting Point 48-49 °C [2]

Exact Mass 168.0245 g/mol [2]

Boiling Point Not available N/A

Solubility Not available N/A

CAS Number 135835-43-7 [1][3]

Synthesis of (E)-Methyl 3-(3-Thienyl)acrylate
A detailed experimental protocol for the synthesis of (E)-methyl 3-(3-thienyl)acrylate has been

reported via a ligand and base-free Pd-catalyzed oxidative Heck reaction.[2]

Experimental Protocol
Materials:

3-Thiopheneboronic acid

Methyl acrylate

Palladium(II) acetate (Pd(OAc)₂)

Benzoquinone (BQ)

tert-Butyl peroxybenzoate (TBPB)

Dichloromethane (DCM)

Petroleum ether

Ethyl acetate
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Procedure:

To a reaction vessel, add 3-thiopheneboronic acid (0.2 mmol), Pd(OAc)₂ (0.01 mmol, 5

mol%), benzoquinone (0.2 mmol), and tert-butyl peroxybenzoate (0.4 mmol).

Add methyl acrylate (0.4 mmol) and dichloromethane (2 mL).

Stir the reaction mixture at 60 °C for 24 hours.

After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

Purify the residue by flash column chromatography on silica gel using a mixture of petroleum

ether and ethyl acetate as the eluent to afford (E)-methyl 3-(thiophen-3-yl)acrylate.[2]

The following diagram illustrates the workflow for the synthesis of (E)-methyl 3-(3-

thienyl)acrylate.
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Reaction Setup
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Synthesis workflow for (E)-methyl 3-(3-thienyl)acrylate.

Spectral Data
¹H NMR Spectroscopy
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The ¹H NMR spectrum of (E)-methyl 3-(thiophen-3-yl)acrylate was recorded on a 400 MHz

instrument in CDCl₃. The chemical shifts (δ) are reported in ppm.[2]

Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Number of
Protons

Assignment

3.80 s - 3H OMe

6.27 d 16.0 1H =CH

7.29-7.34 m - 2H Thiophene-H

7.50 d 1.6 1H Thiophene-H

7.68 d 16.0 1H =CH

Infrared (IR) Spectroscopy
Specific infrared spectral data for methyl 3-(3-thienyl)acrylate are not readily available in the

reviewed literature.

Mass Spectrometry (MS)
Specific mass spectrometry data for methyl 3-(3-thienyl)acrylate are not readily available in the

reviewed literature.

Biological Activity and Signaling Pathways
A comprehensive search of available scientific literature did not yield any specific information

on the biological activity or associated signaling pathways of methyl 3-(3-thienyl)acrylate.

Conclusion
This technical guide provides the currently available physicochemical and spectral data for

methyl 3-(3-thienyl)acrylate, with a focus on the (E)-isomer. While some key properties like

melting point and ¹H NMR data have been identified, there are significant gaps in the publicly

available information, particularly concerning its boiling point, solubility, IR and mass spectra,

and biological activities. The provided synthesis protocol offers a clear method for its
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preparation, enabling further research into its properties and potential applications.

Researchers are encouraged to perform their own characterizations to fill the existing data

gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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